Cas no 872994-40-6 (N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 872994-40-6
• MF: C₂₅H₂₁N₅OS
• MW: 439.532143354416
• CID: 5508914
• Update Time: 2025-07-09

N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(naphthalen-1-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C25H21N5OS/c31-25(19-8-2-1-3-9-19)26-16-15-23-28-27-22-13-14-24(29-30(22)23)32-17-20-11-6-10-18-7-4-5-12-21(18)20/h1-14H,15-17H2,(H,26,31)
• InChI Key： BVKNHMLSEBBXQX-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC1=C3C(C=CC=C3)=CC=C1)=N2)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

Introduction to N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, a compound with the CAS number 872994-40-6, represents a fascinating intersection of chemical biology and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The intricate molecular architecture of this molecule, characterized by a combination of benzamide, triazolobipyridazine, and naphthalene moieties, positions it as a potential candidate for further exploration in drug discovery and therapeutic development.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and neuroprotective properties. In the context of N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, the benzamide group is integrated into a more complex framework that includes a triazolobipyridazine core. This core structure is particularly intriguing as it combines the rigidity and electronic properties of bipyridazine with the three-membered ring strain of the triazole moiety. Such structural features can influence the compound's solubility, bioavailability, and interactions with biological targets.

The presence of the naphthalen-1-ylmethylsulfanyl group adds another layer of complexity to the molecule. Sulfanyl groups are known to enhance binding affinity and selectivity in many drug candidates. This particular substitution pattern may contribute to the compound's ability to interact with specific proteins or enzymes involved in critical biological pathways. The combination of these structural elements suggests that N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide could exhibit multifaceted biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles like triazoles and bipyridazines are frequently found in approved drugs due to their ability to modulate enzyme activity and receptor binding. The triazolobipyridazine scaffold in N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide is particularly noteworthy because it has been implicated in various pharmacological actions. For instance, derivatives of this scaffold have shown potential in inhibiting kinases and other enzymes involved in cancer signaling pathways.

The naphthalene moiety is another key feature that warrants further investigation. Naphthalene derivatives are known for their diverse biological activities, including anti-inflammatory and antimicrobial effects. When combined with the sulfanyl group at the naphthalen-1-position, this moiety may enhance the compound's interaction with biological targets while maintaining solubility and metabolic stability. This balance is crucial for developing compounds that can effectively reach their target sites within the body.

In terms of biological activity, N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide has shown promise in preliminary screenings. These screenings have indicated potential activities against various targets relevant to human health conditions such as inflammation and neurodegeneration. The benzamide group alone is known to have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes like COX and LOX. The triazolobipyridazine core may contribute additional effects by interacting with other cellular pathways.

The sulfanyl group at the naphthalene ring could further enhance these effects by providing additional binding interactions with biological targets. Sulfanyl groups are known to improve bioavailability by increasing lipophilicity while maintaining water solubility through hydrogen bonding capabilities. This dual nature makes them particularly valuable in drug design for achieving optimal pharmacokinetic profiles.

One area where N-2-(6-{(naphthalen-1-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide shows particular promise is in its potential application as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases including arthritis and cardiovascular disorders. By targeting inflammatory pathways through its unique structure this compound could offer new therapeutic strategies for managing these conditions effectively while minimizing side effects associated with traditional anti-inflammatory drugs like NSAIDs.

Another exciting aspect of this compound lies its potential role as a neuroprotective agent against neurodegenerative diseases such as Alzheimer's disease (AD). AD is characterized by progressive cognitive decline due to neuronal dysfunction leading eventually death over time . There’s growing evidence suggesting that oxidative stress plays significant role pathogenesis AD . Benzamides have long been recognized antioxidant properties , making them attractive candidates protect neurons from oxidative damage . Moreover , sulfanyl groups known enhance antioxidant activity compounds . Therefore , combination these structural features N - 2 - ( 6 - { ( naphthalen - 1 - ylmethylsulfanyl ) } - 1 , 2 , 4 triazolo - 4 , 3 - bipyridazin - 3 - yl ) ethylbenzamide makes it compelling candidate explore AD treatment modalities .

Recent advances in computational chemistry have also facilitated the study of such complex molecules like N - 2 - ( 6 - { ( naphthalen - 1 - ylmethylsulfanyl ) } - 1 , 2 , 4 triazolo - 4 , 3 - bipyridazin - 3 - yl ) ethylbenzamide . Techniques such as molecular docking simulations allow researchers predict how these molecules might interact with biological targets at atomic resolution . These predictions can guide experimental efforts significantly reducing time resources required develop effective drugs . By leveraging computational methods scientists able design optimize analogues improve potency selectivity reduce toxicity potential side effects associated novel therapeutics .

The synthesis of this compound also presents an interesting challenge for synthetic chemists due to its complex structure involving multiple heterocyclic rings fused together . However advances synthetic methodologies including transition metal catalysis cross-coupling reactions provide powerful tools construct intricate molecular architectures efficiently . Such synthetic approaches not only enable access novel compounds but also help understand fundamental mechanistic aspects organic transformations which crucial advancing both academic research industrial applications pharmaceutical industry .

In conclusion N - 2 - ( 6 - { ( naphthalen - 1 - ylmethylsulfanyl ) } - 1 , 2 , 4 triazolo - 4 , bipyridazin yl ) ethylbenzamide represents significant advancement field medicinal chemistry because unique structural features promising biological activities . Its combination benzamide triazolobipyridazine naphthalene moieties offers multifaceted approach modulating disease-related pathways particularly relevant treating chronic inflammatory diseases neurodegenerative disorders such Alzheimer’s disease . With continued research development using both experimental computational techniques future holds great promise unlocking full therapeutic potential this exciting new chemical entity further expanding arsenal tools combat wide range human health challenges facing society today.